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Compound Focus: 2-Acetylbenzaldehyde

CAS No.: 24257-93-0

Cat. No.: S567194

Get Quote

The table below summarizes the key physical and chemical properties of 2-Acetylbenzaldehyde for quick

reference.

Property Value

CAS Number 24257-93-0 [1] [2] [3]

Molecular Formula C₉H₈O₂ [2] [3] [4]

Molecular Weight 148.16 g/mol [2] [3]

Melting Point 39-43 °C (lit.) [1] [2] [3]

Boiling Point 268.8±23.0 °C (Predicted) [3] [5] [4]

Density 1.117±0.06 g/cm³ (Predicted) [3] [5] [4]

Flash Point >230 °F [3] [5] [4]

Form Crystalline solid [3] [5]

Color White to off-white [3] [5]
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One efficient method for synthesizing 2-Acetylbenzaldehyde uses 2-ethynylbenzaldehyde as a starting

material via a silver-catalyzed reaction [3] [5]. The workflow and components of this reaction are illustrated

below.

Reaction Setup

2-Ethynylbenzaldehyde

Combined in
Long-Necked Glass Reactor

AgBArF Catalyst Ethyl Acetate (EtOAc) n-Dodecane
(Internal Standard) Deionized Water

Heating at 80°C
for 12-24 hours

Work-up:
Extraction with EtOAc

Purification:
Silica Gel Column Chromatography

(Hexane/EtOAc)

Analysis & Characterization:
GC-MS, ¹H NMR, ESI-MS

2-Acetylbenzaldehyde

Click to download full resolution via product page

Synthesis workflow for 2-Acetylbenzaldehyde from 2-ethynylbenzaldehyde.
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Procedure [3] [5]:

Reaction Setup: Accurately weigh AgBArF (97.1 mg, 0.1 mmol) and place it into a long-necked glass
reactor. Add 2-ethynylbenzaldehyde (1 mmol) to the reactor.

Solvent Addition: Add 10 μL of ethyl acetate (EtOAc) to the mixture and stir for 5 minutes.
Standard and Aqueous Phase: Add n-dodecane (1 mmol) as an internal standard for analysis,

followed by 3 mL of deionized water.
Heating and Stirring: Place the reaction vessel in an oil bath pre-heated to 80 °C and stir the mixture

continuously for 12 to 24 hours.
Work-up: After the reaction is complete, open the device and add 3 mL of ethyl acetate (EtOAc). Stir

for 5 minutes to extract the product, then separate and collect the organic phase.
Initial Purification: Pass the organic phase through a short silica gel column to remove immediate

impurities.
Analysis: Analyze the crude product by GC-MS.

Final Purification and Characterization: Purify the product via silica gel column chromatography
using a hexane/ethyl acetate solvent mixture as the eluent. Characterize the final, purified product's

structure using ¹H NMR and ESI-MS.

Chemical Structure Representation

The molecular structure of 2-Acetylbenzaldehyde, featuring both aldehyde and ketone functional groups on

the benzene ring, is shown in the diagram below.

        2-AcetylbenzaldehydeC₉H₈O₂o-Acetylbenzaldehyde2-Formylacetophenone    

Canonical SMILES:
CC(=O)C1=CC=CC=C1C=O

InChI Key:
VDEAMZDXUCYOQJ-UHFFFAOYSA-N

Click to download full resolution via product page

Chemical structure identifiers for 2-Acetylbenzaldehyde.
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Storage: It is recommended to store the compound at 2-8°C under an inert atmosphere such as

nitrogen to maintain stability [3] [5] [4].
Personal Protective Equipment (PPE): Appropriate PPE includes eyeshields, gloves, and a

respirator (type N95 (US) or type P1 (EN143)) [1] [4].
Water Hazard Class (WGK): This compound is classified under WGK 3, which signifies it is highly

hazardous to the aquatic environment [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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